Cas no 52962-97-7 (2,3-Dimethyl-4-nitro-benzonitrile)

52962-97-7 structure
Product Name:2,3-Dimethyl-4-nitro-benzonitrile
CAS No:52962-97-7
Molecular Formula:C9H8N2O2
Molecular Weight:176.17200
CID:1584658
PubChem ID:22933766
2,3-Dimethyl-4-nitro-benzonitrile Properties
Names and Identifiers
-
- 2,3-dimethyl-4-nitrobenzonitrile
- 2,3-Dimethyl-4-nitro-benzonitrile
- 4-Nitro-2,3-dimethyl-benzonitril
- DB-071616
- 52962-97-7
- DTXSID20629070
- UCGNNMMSNHKPDW-UHFFFAOYSA-N
- SCHEMBL5418172
-
- InChIKey: UCGNNMMSNHKPDW-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H8N2O2/c1-6-7(2)9(11(12)13)4-3-8(6)5-10/h3-4H,1-2H3
- SMILES: CC1=C(C=CC(=C1C)[N+](=O)[O-])C#N
Computed Properties
- Exact Mass: 176.05900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 176.058577502g/mol
- Heavy Atom Count: 13
- Complexity: 250
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- LogP: 2.60648
- PSA: 69.61000
2,3-Dimethyl-4-nitro-benzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A010012956-250mg |
2,3-Dimethyl-4-nitrobenzonitrile |
52962-97-7 | 97% | 250mg |
$470.40 | 2023-09-01 | |
TRC | D481870-1mg |
2,3-Dimethyl-4-nitro-benzonitrile |
52962-97-7 | 1mg |
$ 50.00 | 2022-06-05 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651453-100mg |
2,3-Dimethyl-4-nitrobenzonitrile |
52962-97-7 | 98% | 100mg |
¥2074.00 |
2,3-Dimethyl-4-nitro-benzonitrile Related Literature
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Jin Hee Lee,Kwangsoo Kim,Hack-Keun Lee,Shin Wook Kang,Jung-Il Yang,Jong-Ho Park,Chang Seop Hong,Byung-Hyun Kim J. Mater. Chem. A, 2023,11, 1666-1675
-
Mingxing Yin,Xueqin Gao,Yupei Wu,Yu Sun,Xinyuan Zhao,Hongzhe Xu J. Mater. Chem. B, 2017,5, 2964-2978
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Xiaoli Gao,Haitao Liu,Xinyu Yang,Yiguang Tian,Xue Lu,Liyuan Han RSC Adv., 2017,7, 1711-1717
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Rajalakshmi Kesavan,Islam M. Abdellah,Surya Prakash Singh,Ahmed El-Shafei,Airody Vasudeva Adhikari Phys. Chem. Chem. Phys., 2019,21, 10603-10613
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Karolina A. Korzycka,Philip M. Bennett,Eduardo Jose Cueto-Diaz,Geoffrey Wicks,Mikhail Drobizhev,Mireille Blanchard-Desce,Harry L. Anderson Chem. Sci., 2015,6, 2419-2426
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Jiankai Hong,Min Zhang,Liang Shi,Peng Liu,Yuchao Guo,Ting Zhao,Qing X. Li,Liuqing Yang New J. Chem., 2022,46, 13540-13545
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Huige Wei,Dapeng Cui,Junhui Ma,Liqiang Chu,Xiaoyu Zhao,Haixiang Song,Hu Liu,Tao Liu,Ning Wang,Zhanhu Guo J. Mater. Chem. A, 2017,5, 1873-1894
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Johannes Ihli,Yi-Yeoun Kim,Yin Ning,Aikaterini Tatani,Alexander N. Kulak,David C. Green,Mirko Holler,Steven P. Armes,Fiona C. Meldrum Chem. Sci., 2020,11, 355-363
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Yao Wu,Rebecca Y. Lai Chem. Commun., 2013,49, 3422-3424
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Gai-Li Li,Karen Ka-Yan Kung,Man-Kin Wong Chem. Commun., 2012,48, 4112-4114
52962-97-7 (2,3-Dimethyl-4-nitro-benzonitrile) Related Products
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